Cas no 2875-95-8 (Propane-2,2-d2(6CI,7CI,8CI,9CI))
2875-95-8 structure
Product Name:Propane-2,2-d2(6CI,7CI,8CI,9CI)
Propane-2,2-d2(6CI,7CI,8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Propane-2,2-d2(6CI,7CI,8CI,9CI)
- 2,2-Dideuteriopropan
- 2,2-Dideuterio-propan
- 2,2-dideuterio-propane
- 493317_ALDRICH
- AC1OC9DN
- CH3CD2CH3
- Propane-2,2-d2
- 2875-95-8
- Propane-2,2-d2, 98 atom % D
- 2, 2-dideuteriopropane
- DTXSID60426000
- 2,2-dideuteriopropane
- Propane-2,2-d2 (6CI,7CI,8CI,9CI)
-
- Inchi: 1S/C3H8/c1-3-2/h3H2,1-2H3/i3D2
- InChI Key: ATUOYWHBWRKTHZ-SMZGMGDZSA-N
- SMILES: C([2H])([2H])(C)C
Computed Properties
- Exact Mass: 48.08772
- Monoisotopic Mass: 46.0751537471g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 3
- Rotatable Bond Count: 0
- Complexity: 0
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.8
Experimental Properties
- Color/Form: Gas
- Density: 1.5 (vs air)
- Melting Point: −188 °C(lit.)
- Boiling Point: −42.1 °C(lit.)
- Flash Point: -104℃
- PSA: 0
- Solubility: Not determined
- Vapor Pressure: 8.42 atm ( 21.1 °C)
Propane-2,2-d2(6CI,7CI,8CI,9CI) Security Information
- Hazardous Material transportation number:UN 1978 2.1
- WGK Germany:3
- Hazard Category Code: 11-12
- Safety Instruction: 16-33-36-38
-
Hazardous Material Identification:
- Risk Phrases:11
Propane-2,2-d2(6CI,7CI,8CI,9CI) Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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